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Introduction

Pfb-FDG (5-(Pentafluorobenzoylamino)fluorescein Di-B-D-Galactopyranoside) is a cell-
permeable, non-fluorescent substrate used for the determination of -galactosidase activity in
living cells. Upon enzymatic cleavage by -galactosidase, Pfb-FDG yields a highly fluorescent
green product, PFB-F (5-(Pentafluorobenzoylamino)fluorescein), which can be quantified to
measure enzyme activity. This fluorogenic probe is particularly valuable for high-throughput
screening, single-cell analysis via flow cytometry, and fluorescence microscopy.

Principle of Detection

The core of the assay lies in the enzymatic reaction where the non-fluorescent Pfb-FDG is
hydrolyzed by [3-galactosidase. This process removes the two galactopyranoside groups,
liberating the fluorophore PFB-F. The resulting fluorescence intensity is directly proportional to
the B-galactosidase activity within the cells. The excitation and emission maxima of the
fluorescent product, PFB-F, are approximately 485 nm and 535 nm, respectively.[1]
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Enzymatic Reaction of Pfb-FDG

>

Hydrolysis

Pfb-FDG Cell-Based Assay Workflow

1. Cell Seeding & Culture
(e.qg., 2 x 1075 cells/well)

2. Prepare Working Solution
(e.q., 50 pg/mL Pfb-FDG in serum-free media)

'

3. Cell Incubation
(37°C for 2 hours)

4, Wash Cells
(Ice-cold PBS)

5. Analysis
(Flow Cytometry or Microscopy
Ex: 485 nm, Em: 535 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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